2-[(4-Amino-3,5-dichloropyridin-2-yl)oxy]ethan-1-ol

• CAS RN: 34356-70-2
• Molecular Formula: C7H8Cl2N2O2
• Molecular Weight: 223.05 g/mol
• IUPAC Name: 2-(4-amino-3,5-dichloropyridin-2-yl)oxyethanol
• InChI: InChI=1S/C7H8Cl2N2O2/c8-4-3-11-7(13-2-1-12)5(9)6(4)10/h3,12H,1-2H2,(H2,10,11)
• InChI Key: DMXNHDXPAPJMGV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=N1)OCCO)Cl)N)Cl

Description

2-[(4-Amino-3,5-dichloropyridin-2-yl)oxy]ethan-1-ol is a useful research compound. Its molecular formula is C7H8Cl2N2O2 and its molecular weight is 223.05 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 200 grams (1.1 mole) of 4-amino-2,3,5-trichloropyridine in 500 milliliters of ethylene glycol was heated at 108° C., with agitation, until a solution was obtained. To this solution was added over a 20-minute period, while the temperature was raised to 123° C., a solution of 70 grams (1.25 mole) of potassium hydroxide dissolved in 300 milliliters of ethylene glycol. The temperature was raised to 150°-151° C. and agitation was maintained for 2 hours. The reaction mixture was cooled and filtered under reduced pressure. The filtrate was diluted with 1500 milliliters of cold water and extracted with methylene chloride. The solvent was removed by evaporation under reduced pressure. The liquid residue which remained was crystallized from hexane and dissolved in hot chloroform. The solution was cooled and the 4-amino-3,5-dichloro-2-(2-hydroxyethoxy)pyridine product was recovered by filtration under reduced pressure. The purified product was recovered in a yield of 75 grams which melted at 77.5°- 81° C.